Cas no 197958-29-5 ((pyridin-2-yl)boronic acid)

• Product Name: (pyridin-2-yl)boronic acid
• CAS No: 197958-29-5
• MF: C₅H₆BNO₂
• MW: 122.917641162872
• MDL: MFCD00151844
• CID: 66507
• PubChem ID: 2762745
• Update Time: 2025-10-28

(pyridin-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineboronic acid
• PYRIDIN-2-YLBORONIC ACID
• PYRIDIN-2-YL-2-BORONIC ACID
• PYRIDINE-2-BORONIC ACID
• 2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• 2-PYRIDINEBORNIC ACID
• 2-PYRIDINYLBORONIC ACID
• Boronic acid, 2-pyridinyl- (9CI)
• Pyridin-2-boronic Acid
• pyridylboronic acid
• (2-Pyridinyl)boronic acid
• 2-Pyridineboronic
• Pyridin-2-bronic Acid
• 2-pyridyl boronic acid
• 2-pyridylboronic acid
• Boronic acid, 2-pyridinyl-
• 2-Pyridineboronicacid
• [3-(N-Benzylaminocarbonyl)phenyl]boronic acid
• 2-Pyridinyl-boronic acid
• pyridyl boronic acid
• pyridinylboronic acid
• zlchem 499
• pyridine boronic acid
• PubChem6431
• PubChem4076
• PubChem6429
• 2-pyridylboronic acid;
• 2-pyridineboronic acid;
• pyridin-2-yl
• Boronicacid, 2-pyridinyl- (9CI)
• (pyridin-2-yl)boronic acid
• 2-Pyridineboronic acid, AldrichCPR
• AKOS005259932
• CS-W013543
• pyridin-2-yl-boronic acid
• SCHEMBL201627
• A4338
• 2-Pyridineboronic acid; Pyridine-2-boronic acid
• AC-956
• Boronic acid, B-2-pyridinyl-
• 2-Pyridinylboronicacid
• EN300-95208
• 197958-29-5
• BB 0261469
• pyridin-2-yl boronic acid
• MFCD00151844
• pyridineboronic
• AM84676
• DTXSID00376414
• A813951
• UMLDUMMLRZFROX-UHFFFAOYSA-N
• 86Z
• SY002440
• J-524093
• BCP26805
• FT-0602133
• DS-3761
• pyridin-2-ylboronic acid;pyridine-2-boronic acid
• STL553783
• DB-006214
• BBL100211

• MDL： MFCD00151844
• Inchi： 1S/C5H6BNO2/c8-6(9)5-3-1-2-4-7-5/h1-4,8-9H
• InChI Key： UMLDUMMLRZFROX-UHFFFAOYSA-N
• SMILES： OB(C1C=CC=CN=1)O

Computed Properties

• Exact Mass: 123.04900
• Monoisotopic Mass: 123.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.22g/cm3
• Melting Point: >300 °C
• Boiling Point: 308.782℃/760mmHg
• Flash Point: 140.5ºC
• Refractive Index: 1.534
• PSA: 53.35000
• LogP: -1.23860

(pyridin-2-yl)boronic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39
• Storage Condition：-20 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (pyridin-2-yl)boronic acid

The Comprehensive Overview of (Pyridin-2-yl)boronic Acid (CAS No. 197958-29-5)

(Pyridin-2-yl)boronic acid, with the CAS number 197958-29-5, is a significant compound in the field of organic chemistry and materials science. This compound has garnered considerable attention due to its unique properties and versatile applications. The structure of (pyridin-2-yl)boronic acid consists of a pyridine ring substituted at the 2-position with a boronic acid group (-B(OH)₂). This substitution pattern imparts distinctive electronic and steric characteristics, making it a valuable building block in various chemical reactions.

Recent advancements in the synthesis and application of (pyridin-2-yl)boronic acid have been documented in numerous scientific journals. Researchers have explored its role in cross-coupling reactions, particularly the Suzuki-Miyaura coupling, where it serves as an efficient arylboronic acid partner. This reaction is pivotal in constructing biaryl compounds, which are widely used in pharmaceuticals, agrochemicals, and advanced materials. The ability of (pyridin-2-yl)boronic acid to participate in such reactions under mild conditions has made it a preferred choice for chemists.

In addition to its role in cross-coupling reactions, (pyridin-2-yl)boronic acid has been utilized in the synthesis of heterocyclic compounds. These compounds are essential components in drug discovery and development. For instance, studies have shown that derivatives of (pyridin-2-yl)boronic acid exhibit promising biological activities, including anti-inflammatory and anticancer properties. Such findings underscore the potential of this compound in contributing to the development of novel therapeutic agents.

The synthesis of (pyridin-2-yl)boronic acid has also been optimized through innovative methodologies. Traditional approaches involve the hydrolysis of corresponding boronate esters or direct synthesis from pyridine derivatives using boric acids. However, recent research has focused on developing more efficient and environmentally friendly synthetic routes. For example, microwave-assisted synthesis and catalytic methods have been employed to enhance reaction yields and reduce production costs.

Moreover, (pyridin-2-yl)boronic acid has found applications in materials science, particularly in the fabrication of organic light-emitting diodes (OLEDs). Its electronic properties make it suitable for use as a dopant or precursor in OLED materials, enhancing device performance and efficiency. This application highlights the compound's versatility across diverse scientific domains.

In conclusion, (pyridin-2-yLboronic acid (CAS No. 197958–29–5) is a multifaceted compound with significant implications in organic synthesis, drug discovery, and materials science. Its unique chemical properties and adaptability to various reaction conditions position it as an indispensable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimize its synthesis, (pyridin–2–yLboronic acid is poised to play an even greater role in advancing scientific and technological frontiers.